Cas no 1448130-63-9 (methyl 2-({1-[(adamantan-1-yl)carbamoyl]piperidin-4-yl}sulfonyl)acetate)

• Product Name: methyl 2-({1-[(adamantan-1-yl)carbamoyl]piperidin-4-yl}sulfonyl)acetate
• CAS No: 1448130-63-9
• MF: C₁₉H₃₀N₂O₅S
• MW: 398.516904354095
• CID: 5878834
• PubChem ID: 71809167
• Update Time: 2025-05-19

methyl 2-({1-[(adamantan-1-yl)carbamoyl]piperidin-4-yl}sulfonyl)acetate Chemical and Physical Properties

Names and Identifiers

• XZGBTIPSPDXELY-UHFFFAOYSA-N
• methyl 2-({1-[(adamantan-1-yl)carbamoyl]piperidin-4-yl}sulfonyl)acetate
• 1448130-63-9
• AKOS024564312
• methyl 2-((1-((3s,5s,7s)-adamantan-1-ylcarbamoyl)piperidin-4-yl)sulfonyl)acetate
• VU0549241-1
• F6441-8314
• methyl 2-[1-(1-adamantylcarbamoyl)piperidin-4-yl]sulfonylacetate

• Inchi： 1S/C19H30N2O5S/c1-26-17(22)12-27(24,25)16-2-4-21(5-3-16)18(23)20-19-9-13-6-14(10-19)8-15(7-13)11-19/h13-16H,2-12H2,1H3,(H,20,23)
• InChI Key： XZGBTIPSPDXELY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CS(C1CCN(C(=O)NC23CC4CC(CC(C4)C2)C3)CC1)(=O)=O

Computed Properties

• Exact Mass: 398.18754324g/mol
• Monoisotopic Mass: 398.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on methyl 2-({1-[(adamantan-1-yl)carbamoyl]piperidin-4-yl}sulfonyl)acetate

Comprehensive Overview of Methyl 2-({1-[(Adamantan-1-yl)carbamoyl]piperidin-4-yl}sulfonyl)acetate (CAS No. 1448130-63-9)

Methyl 2-({1-[(adamantan-1-yl)carbamoyl]piperidin-4-yl}sulfonyl)acetate (CAS No. 1448130-63-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonylacetate derivatives, which are known for their versatility in drug design and medicinal chemistry. The presence of the adamantane moiety and piperidine ring in its structure contributes to its lipophilicity and binding affinity, making it a promising candidate for targeting specific biological pathways.

In recent years, researchers have focused on the synthesis and optimization of sulfonamide-based compounds like methyl 2-({1-[(adamantan-1-yl)carbamoyl]piperidin-4-yl}sulfonyl)acetate for their potential role in modulating enzyme activity and receptor interactions. The compound's CAS No. 1448130-63-9 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in drug discovery. Its molecular framework combines the rigidity of adamantane with the flexibility of a piperidine sulfonylacetate group, offering a balanced profile for pharmacokinetic studies.

One of the key areas of interest for CAS No. 1448130-63-9 is its potential application in central nervous system (CNS) therapeutics. The adamantane group is a well-known pharmacophore in neurology, featured in drugs like amantadine and memantine. This has led to speculation about whether methyl 2-({1-[(adamantan-1-yl)carbamoyl]piperidin-4-yl}sulfonyl)acetate could be explored for neurodegenerative conditions, though rigorous clinical validation is still pending. Additionally, its sulfonylacetate ester functionality may offer hydrolytic stability, a desirable trait for prodrug development.

The synthesis of methyl 2-({1-[(adamantan-1-yl)carbamoyl]piperidin-4-yl}sulfonyl)acetate typically involves multi-step reactions, including carbamoylation of the piperidine ring and subsequent sulfonylation. Researchers often highlight the importance of optimizing reaction conditions to improve yield and purity, as impurities can significantly impact biological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound and ensuring batch-to-batch consistency.

From a commercial perspective, CAS No. 1448130-63-9 is primarily supplied to research institutions and pharmaceutical companies engaged in preclinical studies. Its demand is driven by the broader trend of exploring sulfonamide derivatives for targeted therapies. Online queries often include questions like "What is the solubility of methyl 2-({1-[(adamantan-1-yl)carbamoyl]piperidin-4-yl}sulfonyl)acetate?" or "How does the adamantane group influence its bioavailability?"—indicating a strong interest in its physicochemical properties.

In conclusion, methyl 2-({1-[(adamantan-1-yl)carbamoyl]piperidin-4-yl}sulfonyl)acetate (CAS No. 1448130-63-9) represents a compelling case study in modern medicinal chemistry. Its hybrid structure bridges the gap between rigid and flexible motifs, offering a template for further innovation. As the scientific community continues to investigate its mechanisms and applications, this compound may emerge as a cornerstone in the development of next-generation therapeutics.